Cas no 745064-23-7 (8-Chloro-2-phenylquinoline)

• Product Name: 8-Chloro-2-phenylquinoline
• CAS No: 745064-23-7
• MF: C₁₅H₁₀ClN
• MW: 239.699602603912
• CID: 1024026
• PubChem ID: 19955715
• Update Time: 2025-05-21

8-Chloro-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-phenylquinoline
• 2-Phenyl-8-chloroquinoline
• ACT10283
• AK101846
• ANW-62617
• CTK8B9501
• KB-250339
• SureCN8888493
• DTXSID50601445
• SCHEMBL8888493
• SB69875
• 745064-23-7
• FT-0702162
• DA-19506

• MDL： MFCD22376727
• Inchi： 1S/C15H10ClN/c16-13-8-4-7-12-9-10-14(17-15(12)13)11-5-2-1-3-6-11/h1-10H
• InChI Key： QQGJUCPERSZNDA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=CC=C(C3C=CC=CC=3)N=C21

Computed Properties

• Exact Mass: 239.0501770g/mol
• Monoisotopic Mass: 239.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-Chloro-2-phenylquinoline

Research Brief on 8-Chloro-2-phenylquinoline (CAS: 745064-23-7): Recent Advances and Applications

8-Chloro-2-phenylquinoline (CAS: 745064-23-7) is a quinoline derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic compound serves as a key scaffold for the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurological disorders. Recent studies have explored its potential as a kinase inhibitor, antimicrobial agent, and modulator of protein-protein interactions, making it a compound of considerable interest in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 8-Chloro-2-phenylquinoline derivatives for enhanced anticancer activity. Researchers systematically modified the phenyl and quinoline moieties, demonstrating that specific substitutions at the 4-position of the phenyl ring significantly improved binding affinity to protein kinases while maintaining favorable pharmacokinetic properties. The lead compound from this series showed promising activity against multiple cancer cell lines with IC50 values in the low micromolar range.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 8-Chloro-2-phenylquinoline derivatives exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The mechanism of action appears to involve inhibition of mycobacterial membrane protein large 3 (MmpL3), a key transporter involved in cell wall biosynthesis. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance.

Recent computational studies have provided insights into the molecular interactions of 8-Chloro-2-phenylquinoline with various biological targets. Molecular docking simulations published in Scientific Reports (2023) revealed that the chloro substituent at the 8-position plays a crucial role in forming halogen bonds with key amino acid residues in target proteins, while the phenyl ring contributes to hydrophobic interactions. These structural features explain the compound's selectivity profile observed in experimental studies.

The synthetic accessibility of 8-Chloro-2-phenylquinoline has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that enables efficient synthesis of diverse derivatives with excellent yields and purity. This development is particularly significant for structure-activity relationship studies and the rapid generation of compound libraries for high-throughput screening.

Pharmacokinetic studies of 8-Chloro-2-phenylquinoline derivatives have shown generally favorable drug-like properties, including moderate plasma protein binding and acceptable metabolic stability. However, challenges remain in optimizing blood-brain barrier penetration for potential CNS applications and reducing potential cytochrome P450 inhibition observed with some analogs. Ongoing medicinal chemistry efforts are addressing these limitations through strategic structural modifications.

Looking forward, the unique structural features and demonstrated biological activities of 8-Chloro-2-phenylquinoline position it as a promising scaffold for continued drug discovery efforts. Current research directions include the development of dual-targeting inhibitors for cancer therapy, novel antimalarial agents, and modulators of neurodegenerative disease pathways. The compound's versatility and the growing body of structure-activity relationship data suggest it will remain an important focus of chemical biology research in the coming years.